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Compound of Interest

Compound Name: 5-Bromo-2-fluoroaniline

Cat. No.: B1303259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Bromo-2-fluoroaniline (CAS number

2924-09-6), a key chemical intermediate in the pharmaceutical industry. This document

consolidates essential information on its chemical and physical properties, safety and handling,

spectroscopic data, and a detailed experimental protocol for its synthesis, presented for easy

access and application in research and development.

Core Chemical Information
5-Bromo-2-fluoroaniline is an aromatic amine containing both bromine and fluorine

substituents on the benzene ring.[1] Its unique structure makes it a versatile building block in

the synthesis of complex organic molecules, particularly in the development of novel

pharmaceutical and agrochemical agents.[1][2]

Structure:

Chemical Structure of 5-Bromo-2-fluoroaniline.

Physicochemical Properties
A summary of the key physical and chemical properties of 5-Bromo-2-fluoroaniline is

presented in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₆H₅BrFN [2][3]

Molecular Weight 190.01 g/mol [2][3]

Appearance

White or Colorless to Yellow to

Orange

solid/powder/lump/liquid

[2]

Melting Point 27 °C [2][4][5]

Boiling Point 105 °C at 12 mmHg [2][4][5]

Density 1.694 g/cm³ (Predicted) [2][4]

Flash Point 27 °C [2][5]

Water Solubility Slightly soluble [2][4][5][6]

pKa 2.13 ± 0.10 (Predicted) [2][5]

Refractive Index 1.596 [2]

Vapor Pressure 0.0843 mmHg at 25°C [2][4]

Safety and Handling
5-Bromo-2-fluoroaniline is classified as a hazardous substance and requires careful handling

in a laboratory or industrial setting. The GHS classification indicates that it is harmful if

swallowed, in contact with skin, or if inhaled. It is also known to cause skin and serious eye

irritation.[7]

GHS Hazard Information:
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Hazard Class Category Signal Word Hazard Statement

Acute Toxicity, Oral 4 Warning
H302: Harmful if

swallowed

Acute Toxicity, Dermal 4 Warning
H312: Harmful in

contact with skin

Acute Toxicity,

Inhalation
4 Warning

H332: Harmful if

inhaled

Skin

Corrosion/Irritation
2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Irritation
2A Warning

H319: Causes serious

eye irritation

Precautionary Measures:

Engineering Controls: Use only outdoors or in a well-ventilated area.

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.

Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash skin thoroughly

after handling.

Storage: Keep in a dark place under an inert atmosphere at room temperature.[2][8] The

compound is noted to be air-sensitive.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 5-Bromo-2-
fluoroaniline. While a comprehensive dataset is best obtained from the specific batch in use,

general information is available.
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Spectroscopic Technique Data Availability

¹H NMR
Spectra available from sources such as

PubChem.[3]

¹³C NMR
Data available from suppliers like

Pharmaffiliates.[9]

FTIR
Data available from suppliers like

Pharmaffiliates.[9]

Mass Spectrometry
Data available from suppliers like BLD Pharm.

[8]

Experimental Protocol: Synthesis of 5-Bromo-2-
fluoroaniline
The following is a detailed methodology for the synthesis of 5-Bromo-2-fluoroaniline from 4-

bromo-1-fluoro-2-nitrobenzene, a common laboratory-scale preparation.[6]

Reaction Scheme:

4-Bromo-1-fluoro-2-nitrobenzene Iron powder (Fe)
Saturated Ammonium Chloride (aq)

Ethanol (95%)
70°C, 24h 5-Bromo-2-fluoroaniline

Click to download full resolution via product page

Synthesis of 5-Bromo-2-fluoroaniline.

Materials:

4-Bromo-1-fluoro-2-nitrobenzene (starting material)

Iron powder

Saturated aqueous ammonium chloride solution
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95% Ethanol

Ethyl acetate

Water

Anhydrous magnesium sulfate

Diatomaceous earth

Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve 4-bromo-1-fluoro-2-nitrobenzene

(e.g., 698 g) in 95% ethanol (e.g., 0.90 L).[6]

Addition of Reagents: Add the ethanolic solution to a mixture of powdered iron (e.g., 711 g)

and saturated aqueous ammonium chloride (e.g., 2.0 L).[6]

Reaction Conditions: Stir the reaction mixture continuously at 70°C for 24 hours. Monitor the

reaction progress by HPLC until the starting material is completely consumed.[6]

Work-up:

Cool the reaction mixture to room temperature.[6]

Filter the mixture through diatomaceous earth to remove solid residues.[6]

Concentrate the filtrate under reduced pressure to remove the ethanol.[6]

Extraction:

Perform a liquid-liquid extraction on the residue with ethyl acetate (e.g., 2 L) and water

(e.g., 2 L).[6]

Separate the organic and aqueous phases.[6]

Extract the aqueous phase again with ethyl acetate (e.g., 1 L).[6]

Purification:
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Combine all organic phases and wash with water (e.g., 1 L).[6]

Dry the organic phase with anhydrous magnesium sulfate and filter.[6]

Concentrate the organic phase under reduced pressure.[6]

Final Product: Subject the concentrated product to high vacuum for 5 hours to completely

remove any residual ethyl acetate, yielding 5-bromo-2-fluoroaniline. A yield of

approximately 91% can be expected.[6]

Applications in Drug Development
5-Bromo-2-fluoroaniline serves as a crucial intermediate in the synthesis of a variety of

pharmaceutical compounds.[2][6] Its chemical properties and reactive sites allow for its

incorporation into larger, more complex molecules, making it a valuable component in the

discovery and development of new medications.[2] The presence of both a bromine and a

fluorine atom provides unique electronic properties and potential metabolic stability to the final

drug candidates. It is used in the synthesis of compounds aimed at treating various diseases

and managing symptoms.[2]

Logical Workflow for Quality Control
A typical workflow for ensuring the quality and identity of 5-Bromo-2-fluoroaniline in a

research or manufacturing setting is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0417457.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0417457.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0417457.htm
https://www.benchchem.com/product/b1303259?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0417457.htm
https://www.benchchem.com/product/b1303259?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0417457.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1303259?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incoming Material

Physical & Chemical Testing

Spectroscopic Analysis

Purity Assessment

Decision

Receive 5-Bromo-2-fluoroaniline

Visual Inspection
(Color, Form)

Solubility Check

Melting Point Determination

¹H and ¹³C NMR

Mass Spectrometry

FTIR Spectroscopy

HPLC for Purity

Review All Data

Accept or Reject

Click to download full resolution via product page

Quality Control Workflow for 5-Bromo-2-fluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

